Cas no 74896-24-5 (4-Amino-3,5-dimethylbenzonitrile)

• Product Name: 4-Amino-3,5-dimethylbenzonitrile
• CAS No: 74896-24-5
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD07369841
• CID: 59638
• Update Time: 2025-05-25

4-Amino-3,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dimethylbenzonitrile
• 4-AMINO-3,5-DIMETHYL-BENZONITRILE
• NSC128902
• HRWCKMHTQMYUSL-UHFFFAOYSA-N
• 3,5-Dimethyl-4-aminobenzonitrile
• FCH921449
• Benzonitrile,4-amino-3,5-dimethyl-
• SBB086497
• AS06600
• RP09377
• PB34207
• 4-amino-3,5-dimethylbenzenecarbonitrile
• BC676

• MDL： MFCD07369841
• Inchi： 1S/C9H10N2/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4H,11H2,1-2H3
• InChI Key： HRWCKMHTQMYUSL-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 146.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 49.81000
• LogP: 2.33848

4-Amino-3,5-dimethylbenzonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H301;H311;H331
• Warning Statement： P261;P280;P301+P310;P311
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Other Chemical Reagents

Additional information on 4-Amino-3,5-dimethylbenzonitrile

4-Amino-3,5-Dimethylbenzonitrile: A Comprehensive Overview

4-Amino-3,5-Dimethylbenzonitrile, identified by the CAS number 74896-24-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the para position and two methyl groups (-CH₃) at the meta positions of a benzonitrile framework. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in both academic research and industrial applications.

The synthesis of 4-Amino-3,5-Dimethylbenzonitrile typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the nitrile group while maintaining high yields and purity levels. These developments underscore the compound's importance in modern synthetic chemistry.

In terms of chemical properties, 4-Amino-3,5-Dimethylbenzonitrile exhibits a high degree of stability under standard conditions. Its solubility in polar solvents, such as water and methanol, makes it suitable for various solution-based reactions. The amino group contributes to its ability to form hydrogen bonds, which is advantageous in applications requiring specific interaction properties. Furthermore, the methyl groups enhance the compound's hydrophobicity, balancing its reactivity in different chemical environments.

The application of 4-Amino-3,5-Dimethylbenzonitrile spans across multiple domains. In pharmaceutical research, it serves as an intermediate in the synthesis of bioactive molecules targeting various diseases. Recent studies have highlighted its potential as a precursor for developing anti-inflammatory and anticancer agents due to its ability to modulate key cellular pathways. Additionally, in materials science, this compound is utilized in the preparation of advanced polymers and coatings with tailored mechanical and thermal properties.

In recent years, there has been growing interest in exploring the electrochemical properties of 4-Amino-3,5-Dimethylbenzonitrile. Researchers have investigated its use as an electrode material in energy storage devices such as supercapacitors and batteries. The compound's ability to undergo redox reactions without significant structural degradation makes it a promising candidate for next-generation energy technologies.

The structural versatility of 4-Amino-3,5-Dimethylbenzonitrile also extends to its role in catalysis. By incorporating this compound into heterogeneous catalysts, scientists have achieved enhanced catalytic performance in reactions such as oxidation and hydrogenation. These findings demonstrate its potential to revolutionize industrial processes by improving efficiency and reducing environmental impact.

In conclusion, 4-Amino-3,5-Dimethylbenzonitrile (CAS No: 74896-24-5) stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure enables it to serve as a building block for advanced materials and bioactive compounds while contributing to cutting-edge research in energy storage and catalysis. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.